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Compound of Interest

Compound Name: 5-Butylnonane

Cat. No.: B105755

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of 5-Butylnonane's properties as a solvent and
offer detailed, representative experimental protocols for its potential use in organic synthesis
and extraction. Given the limited specific literature on 5-Butylnonane, these protocols are
based on the general principles of using long-chain branched alkanes as solvents and may
require optimization for specific applications.

Physicochemical Properties of 5-Butylnonane

5-Butylnonane is a branched alkane with properties that make it a potential substitute for other
non-polar solvents in various applications. Its high boiling point can be advantageous for
reactions requiring elevated temperatures, while its non-polar nature allows for the dissolution
of non-polar compounds.
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Property Value Reference
CAS Number 17312-63-9 [11[2]
Molecular Formula CisHzs [1][2]
Molecular Weight 184.36 g/mol [11[3]
Density 0.757 g/cm?3 [1]

Boiling Point 216.6 °C at 760 mmHg [1]

Flash Point 64.9 °C [1]
Refractive Index 1.424 [1]

Vapor Pressure 0.204 mmHg at 25°C [1]

Logical Workflow for Solvent Selection

The following diagram illustrates a general workflow for selecting an appropriate solvent for a
chemical reaction or extraction process, highlighting where a solvent like 5-Butylnonane might

be considered.
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Caption: Logical workflow for solvent selection.
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Experimental Protocols

The following are generalized protocols for the use of 5-Butylnonane as a solvent in organic
synthesis and extraction.

Application in Organic Synthesis: General Protocol for a
Suzuki-Miyaura Coupling Reaction

This protocol describes a representative Suzuki-Miyaura coupling reaction, where a high-
boiling, non-polar solvent like 5-Butylnonane can be beneficial, particularly for reactants with
low solubility in more common ethereal or aromatic solvents.

Objective: To perform a Suzuki-Miyaura cross-coupling reaction between an aryl halide and a
boronic acid using 5-Butylnonane as the solvent.

Materials:

Aryl halide (e.qg., 1-bromo-4-tert-butylbenzene)

 Arylboronic acid (e.g., phenylboronic acid)

o Palladium catalyst (e.g., Pd(PPhs)a4)

e Base (e.g., K2CO3)

o 5-Butylnonane (reagent grade)

» Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)
e Magnetic stirrer and heating mantle

 Inert gas (Argon or Nitrogen) supply

Experimental Workflow Diagram:
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Caption: Workflow for a Suzuki-Miyaura coupling.
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Procedure:

Set up a Schlenk flask equipped with a magnetic stir bar and a reflux condenser under an
inert atmosphere (Argon or Nitrogen).

» To the flask, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), potassium
carbonate (2.0 mmol), and the palladium catalyst (0.02 mmol).

e Add 10 mL of 5-Butylnonane to the flask.
o Heat the reaction mixture to 100-120 °C with vigorous stirring.

» Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

e Once the reaction is complete (typically after 2-12 hours), cool the mixture to room
temperature.

e Quench the reaction by adding 20 mL of deionized water.
o Extract the product with a suitable organic solvent (e.g., ethyl acetate, 3 x 20 mL).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to remove the extraction solvent.

o Purify the crude product by column chromatography on silica gel to obtain the desired biaryl
product.

Application in Extraction: General Protocol for the
Extraction of Non-Polar Compounds from a Plant Matrix

This protocol provides a general method for using 5-Butylnonane to extract non-polar
compounds, such as essential oils or cannabinoids, from a dried plant matrix. The high boiling
point of 5-Butylnonane necessitates removal under vacuum.

Objective: To extract non-polar compounds from a plant matrix using 5-Butylnonane as the
solvent.
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Materials:

e Dried and ground plant material

o 5-Butylnonane (reagent grade)

o Soxhlet extraction apparatus or a flask for maceration

e Heating mantle

» Rotary evaporator with a vacuum pump

 Filter paper

Experimental Workflow Diagram:
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Caption: Workflow for solvent extraction.

Procedure (Soxhlet Extraction):
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e Place a thimble containing a known amount of dried and ground plant material into the main
chamber of the Soxhlet extractor.

« Fill the distilling flask with 5-Butylnonane.
o Assemble the Soxhlet apparatus and heat the flask to the boiling point of the solvent.

» Allow the extraction to proceed for a sufficient number of cycles (e.g., 6-8 hours) to ensure
complete extraction of the non-polar compounds.

 After extraction, cool the apparatus and carefully dismantle it.
o Transfer the solvent containing the extracted compounds to a round-bottom flask.

* Remove the 5-Butylnonane using a rotary evaporator under high vacuum and at an
elevated temperature to yield the crude extract.

Procedure (Maceration):
e Place a known amount of dried and ground plant material into an Erlenmeyer flask.
e Add a sufficient volume of 5-Butylnonane to completely submerge the plant material.

o Seal the flask and allow it to stand at room temperature for 24-72 hours, with occasional
agitation.

« Filter the mixture through filter paper to separate the extract from the plant residue.

» Rinse the plant residue with a small amount of fresh 5-Butylnonane and combine the
filtrates.

* Remove the 5-Butylnonane using a rotary evaporator under high vacuum and at an
elevated temperature to obtain the crude extract.

Safety and Handling

o General Precautions: Always work in a well-ventilated fume hood. Wear appropriate personal
protective equipment (PPE), including safety glasses, gloves, and a lab coat.
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o Flammability: 5-Butylnonane is a combustible liquid. Keep away from open flames and
sources of ignition.

» Disposal: Dispose of 5-Butylnonane and any waste generated according to institutional and
local environmental regulations.

Disclaimer: These protocols are intended for informational purposes only and should be
adapted and optimized by qualified personnel for specific applications. All laboratory work
should be conducted with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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